Cas no 1019096-25-3 (5-cyclopropyl-N-(2,4-dimethoxyphenyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-1H-pyrazole-3-carboxamide)

• Product Name: 5-cyclopropyl-N-(2,4-dimethoxyphenyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-1H-pyrazole-3-carboxamide
• CAS No: 1019096-25-3
• MF: C₁₉H₂₃N₃O₅S
• MW: 405.468023538589
• CID: 6267799
• PubChem ID: 16802619
• Update Time: 2025-08-05

5-cyclopropyl-N-(2,4-dimethoxyphenyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-N-(2,4-dimethoxyphenyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-1H-pyrazole-3-carboxamide
• F2465-0029
• 5-cyclopropyl-N-(2,4-dimethoxyphenyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-1H-pyrazole-3-carboxamide
• 1019096-25-3
• AKOS003669672
• 5-cyclopropyl-N-(2,4-dimethoxyphenyl)-1-(1,1-dioxothiolan-3-yl)pyrazole-3-carboxamide

• Inchi： 1S/C19H23N3O5S/c1-26-14-5-6-15(18(9-14)27-2)20-19(23)16-10-17(12-3-4-12)22(21-16)13-7-8-28(24,25)11-13/h5-6,9-10,12-13H,3-4,7-8,11H2,1-2H3,(H,20,23)
• InChI Key： ZNAQBKYOARSGBX-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1C(=CC(C(NC2C=CC(=CC=2OC)OC)=O)=N1)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 405.13584202g/mol
• Monoisotopic Mass: 405.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 108Ų

Additional information on 5-cyclopropyl-N-(2,4-dimethoxyphenyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-1H-pyrazole-3-carboxamide

Introduction to Compound with CAS No. 1019096-25-3 and Its Applications in Modern Chemical Biology

The compound with the CAS number 1019096-25-3, formally known as 5-cyclopropyl-N-(2,4-dimethoxyphenyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-1H-pyrazole-3-carboxamide, represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure combines multiple pharmacophoric elements, making it a promising candidate for various therapeutic applications. The compound's unique chemical framework, characterized by its cyclopropyl, pyrazole, and thiolan rings, as well as its dimethoxyphenyl substituent, positions it as a versatile scaffold for drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The pyrazole core, a well-known pharmacophore, is frequently incorporated into drug molecules due to its ability to modulate biological pathways effectively. In particular, the presence of a thiolan ring in this compound introduces a sulfur-rich environment that can enhance binding affinity to biological targets. This structural feature is particularly relevant in the context of developing inhibitors targeting protein-protein interactions and enzyme inhibition.

The 5-cyclopropyl moiety in the molecular structure contributes to the compound's steric properties, influencing its solubility and metabolic stability. This aspect is crucial for optimizing pharmacokinetic profiles, ensuring that the drug reaches its target site efficiently and remains active for an appropriate duration. Additionally, the N-(2,4-dimethoxyphenyl) substituent adds electronic complexity to the molecule, which can be leveraged to fine-tune interactions with biological receptors. These modifications collectively enhance the compound's potential as a lead molecule for further derivatization and optimization.

In recent years, there has been growing interest in thiol-based compounds due to their diverse biological activities. The 1-(1,1-dioxo-1lambda6-thiolan-3-yl) group in this compound is particularly noteworthy, as it introduces a reactive thiol moiety that can participate in disulfide bond formation—a key mechanism in many biological processes. This feature makes the compound a valuable tool for studying redox signaling pathways and developing drugs targeting conditions such as inflammation and oxidative stress.

The carboxamide functional group at the 3-position of the pyrazole ring further extends the compound's versatility. Carboxamides are well-established pharmacophores that can engage with various biological targets through hydrogen bonding and ionic interactions. This structural element is particularly relevant in designing molecules that require precise spatial orientation within a binding pocket. The combination of these features makes 5-cyclopropyl-N-(2,4-dimethoxyphenyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-1H-pyrazole-3-carboxamide a multifaceted scaffold for exploring new therapeutic strategies.

Current research in chemical biology emphasizes the development of small molecules that can modulate complex biological networks. The compound with CAS No. 1019096-25-3 aligns well with this trend, offering a unique combination of structural elements that can interact with multiple targets. For instance, studies have shown that pyrazole derivatives can exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of thiolan and dimethoxyphenyl groups may further enhance these effects by modulating enzyme activity or protein-protein interactions.

Another area of interest is the potential application of this compound in oncology research. Pyrazole-based molecules have been explored as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The structural features of 5-cyclopropyl-N-(2,4-dimethoxyphenyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-1H-pyrazole-3-carboxamide, including its ability to form disulfide bonds and interact with hydrophobic pockets on target proteins, make it a promising candidate for developing novel anticancer agents. Preliminary computational studies suggest that this compound may exhibit high binding affinity to specific cancer-related kinases, warranting further experimental validation.

The synthesis of this compound presents an intriguing challenge due to its complex structure. However, advances in synthetic methodologies have made it feasible to construct such molecules efficiently. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the precise assembly of heterocyclic frameworks like those found in this compound. These methods not only improve yield but also allow for rapid diversification of molecular structures, facilitating high-throughput screening for biologically active derivatives.

In conclusion,5-cyclopropyl-N-(2,4-dimethoxyphenyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-1H-pyrazole-3-carboxamide represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents targeting various diseases. The combination of cyclopropyl、pyrazole、thiolan、and dimethoxyphenyl groups provides multiple pharmacophoric elements that can interact with biological targets effectively。Further research is warranted to fully explore its potential applications，particularly in oncology、inflammation，and redox signaling pathways。